![molecular formula C20H23NO4S B4921916 {1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone](/img/structure/B4921916.png)
{1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone
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Overview
Description
{1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone, also known as MMMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MMMP is a synthetic compound that has been shown to have several biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of {1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone is not well understood, but it is believed to involve the inhibition of specific enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, which may explain its potential anticancer properties. Additionally, this compound has been shown to inhibit the activity of certain viral and bacterial enzymes, which may explain its potential antiviral and antibacterial properties.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth and proliferation of cancer cells, as well as the replication of certain viruses and bacteria. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that this compound can reduce tumor growth in animal models, further supporting its potential as a cancer treatment.
Advantages and Limitations for Lab Experiments
One of the advantages of {1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, this compound has been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on {1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone. One area of research is the development of new this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in cancer treatment, antiviral therapy, and antibacterial therapy. Finally, studies are needed to investigate the potential side effects of this compound and its safety profile in humans.
Synthesis Methods
The synthesis of {1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone involves a multi-step process that requires several reagents and solvents. The first step involves the reaction of 5-hydroxymethylfurfural with piperidine and acetic anhydride, which results in the formation of 5-(methoxymethyl)furan-2-carboxylic acid piperidide. This intermediate is then reacted with 4-(methylthio)benzoyl chloride in the presence of triethylamine to form this compound.
Scientific Research Applications
{1-[5-(methoxymethyl)-2-furoyl]-3-piperidinyl}[4-(methylthio)phenyl]methanone has been shown to have several potential applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it is being studied for its potential as a drug candidate. This compound has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. Additionally, this compound has been shown to have antiviral and antibacterial properties, making it a promising candidate for the development of new antibiotics and antiviral drugs.
Properties
IUPAC Name |
[1-[5-(methoxymethyl)furan-2-carbonyl]piperidin-3-yl]-(4-methylsulfanylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4S/c1-24-13-16-7-10-18(25-16)20(23)21-11-3-4-15(12-21)19(22)14-5-8-17(26-2)9-6-14/h5-10,15H,3-4,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKFSGAZUJRLMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(O1)C(=O)N2CCCC(C2)C(=O)C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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